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Compound of Interest

Compound Name: FCPR03

Cat. No.: B10831106

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of FCPR03, a novel

phosphodiesterase 4 (PDE4) inhibitor, in preclinical rodent models of depression. The following

sections detail the dosage, administration, and efficacy of FCPR03, along with detailed

protocols for inducing depression-like states in rodents and assessing the compound's

antidepressant-like effects.

Introduction
FCPR03 is a selective PDE4 inhibitor with potential as a novel antidepressant. Unlike

prototypical PDE4 inhibitors, FCPR03 exhibits little to no emetic potential, a significant

advantage for clinical applications.[1][2] Preclinical studies have demonstrated its efficacy in

alleviating depressive-like behaviors in mouse models of depression induced by

lipopolysaccharide (LPS) and chronic unpredictable mild stress (CUMS).[1][2] The

antidepressant-like effects of FCPR03 are associated with the modulation of key signaling

pathways involved in neuroinflammation and neuroplasticity.[1]
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FCPR03 exerts its antidepressant-like effects primarily through the inhibition of PDE4. This

inhibition leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.

Elevated cAMP, in turn, activates two key signaling pathways:

cAMP/PKA/CREB/BDNF Pathway: Increased cAMP activates Protein Kinase A (PKA), which

then phosphorylates the cAMP response element-binding protein (CREB). Phosphorylated

CREB promotes the transcription of Brain-Derived Neurotrophic Factor (BDNF), a

neurotrophin crucial for neuronal survival, growth, and synaptic plasticity.

p38/JNK Signaling Pathway: FCPR03 has been shown to block the phosphorylation of p38

mitogen-activated protein kinase (p38) and c-Jun N-terminal kinase (JNK) induced by

inflammatory stimuli like LPS. The p38 and JNK pathways are activated by cellular stress

and pro-inflammatory cytokines and are implicated in the pathophysiology of depression.

By modulating these pathways, FCPR03 can potentially reverse the neuroinflammatory and

neuroplasticity deficits associated with depression.

Data Presentation
The following tables summarize the quantitative data from preclinical studies of FCPR03 in

rodent models of depression.

Table 1: FCPR03 Dosage and Efficacy in the Lipopolysaccharide (LPS)-Induced Depression

Model
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Animal
Model

Treatment
Group

Dosage
(mg/kg)

Administrat
ion Route

Behavioral
Test

Outcome

C57BL/6

Mice
FCPR03 1

Intraperitonea

l (i.p.)

Forced Swim

Test (FST)

Decreased

immobility

time

C57BL/6

Mice
FCPR03 1

Intraperitonea

l (i.p.)

Tail

Suspension

Test (TST)

Decreased

immobility

time

C57BL/6

Mice
FCPR03 1

Intraperitonea

l (i.p.)

Sucrose

Preference

Test

Increased

sucrose

preference

Data extracted from Yu et al., 2018.

Table 2: FCPR03 Dosage and Efficacy in the Chronic Unpredictable Mild Stress (CUMS) Model

Animal
Model

Treatment
Group

Dosage
(mg/kg)

Administrat
ion Route

Behavioral
Test

Outcome

Mice FCPR03 0.5 Not specified Not specified

Increased

cAMP levels

in the

hippocampus

Mice FCPR03 1.0 Not specified Not specified

Increased

cAMP levels

in the

hippocampus

, reversed the

decline of

CREB

phosphorylati

on, and

increased

BDNF protein

levels
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Data extracted from Zhou et al., 2019.

Mandatory Visualizations
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Caption: Signaling pathways modulated by FCPR03.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10831106/docs#fcpr03-application-notes-and-
protocols-for-rodent-depression-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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